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Compound of Interest

Compound Name: Probimane

Cat. No.: B1677345

For researchers and scientists at the forefront of drug development, the safe handling of
potent, biologically active compounds is paramount. This guide provides essential, immediate
safety and logistical information for the handling of Probimane (also known as AT-2153 or MM-
159), a compound with anti-proliferative effects. Adherence to these protocols is critical for
ensuring personnel safety and maintaining a secure laboratory environment.

Immediate Safety Concerns and Hazard
Identification

Probimane is a physiologically active substance that must be handled with the care required
for hazardous materials. Based on available safety data for the compound with CAS Number
108093-90-9, Probimane is classified with the following hazards:

o Acute Toxicity (Oral), Category 4: Harmful if swallowed.
o Acute Aquatic Toxicity, Category 2: Toxic to aquatic life.

» Biological Hazard: As an anti-proliferative and cytotoxic agent, it is toxic to cells and can
inhibit cell growth or proliferation.[1][2]

Due to its cytotoxic nature, occupational exposure through skin contact, inhalation of aerosols,
or ingestion can pose significant risks.[2][3]

Chemical and Physical Properties
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A summary of key quantitative data for Probimane is provided below for easy reference.

Property Value Source
CAS Number 108093-90-9 [1]
Molecular Formula C21H34N6O6 [1]
Molecular Weight 466.54 g/mol [1]
Solubility DMSO: 4.67 mg/mL (10 mM) [1]

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is mandatory to prevent exposure. The following equipment
must be worn at all times when handling Probimane in solid or solution form.
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PPE Category Item Specification and Protocol

Two pairs of chemotherapy-
rated nitrile gloves (conforming
to ASTM D6978-05 standard)
) must be worn.[4] The outer

Hand Protection Double Gloves
glove should be removed
immediately after the handling
procedure is complete.

Change gloves frequently.

A solid-front, back-closing

disposable gown made of a
Body Protection Disposable Gown low-permeability fabric. Cuffs

should be tucked under the

inner glove.

Chemical splash goggles are
required. A face shield should
) be worn over the goggles if
Eye Protection Safety Goggles ] o )
there is a significant risk of
splashes, such as during

solution preparation.

An N95 or higher-rated
respirator is required when
) ) ) handling the powdered form of
Respiratory Protection N95 Respirator
the compound to prevent
inhalation of aerosolized

particles.

Operational Plan: From Receipt to Use

All procedures involving Probimane must be performed within a designated controlled area to
minimize contamination.

Receiving and Storage
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 Inspect Package: Upon receipt, trained personnel should inspect the external packaging for
any signs of damage or leakage.[4]

e Transport: Immediately transport the sealed container to the designated and secured storage
location.

o Storage: Store Probimane in a clearly labeled, sealed container in a cool, dry, and well-
ventilated area, away from incompatible materials. The storage area should be restricted to
authorized personnel.

Experimental Protocol: Preparation of a Probimane
Stock Solution

This protocol outlines the steps for safely preparing a stock solution from powdered
Probimane.

Equipment:

Analytical balance

o Chemical fume hood or Class Il Biological Safety Cabinet (BSC)[5]
o Chemotherapy-rated nitrile gloves (2 pairs)

e Disposable gown

o Safety goggles and face shield

e NO95 respirator

o Appropriate solvent (e.g., DMSO)[1]

» \ortex mixer

e Sealed, labeled storage vials

Procedure:
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» Prepare Workspace: Conduct all work within a chemical fume hood or a Class 1l BSC.[5]
Cover the work surface with a disposable, absorbent plastic-backed liner.

e Don PPE: Put on all required personal protective equipment as detailed in the table above.

e Weighing: Carefully weigh the required amount of powdered Probimane. Use gentle motions
to avoid creating airborne dust.

e Dissolving: Add the appropriate volume of solvent (e.g., DMSO) to the vial containing the
powder. Sonication may be recommended to aid dissolution.[1]

e Mixing: Securely cap the vial and mix thoroughly using a vortex mixer until the solid is
completely dissolved.

e Labeling and Storage: Clearly label the stock solution container with the compound name,
concentration, solvent, date, and hazard symbols. Store in a secure, designated location.

» Decontamination: Wipe down all surfaces, equipment, and the exterior of the stock solution
vial with an appropriate cleaning solution (e.g., 70% isopropyl alcohol).

» Doff PPE: Remove PPE in the correct order (outer gloves first, then gown, etc.) to avoid
cross-contamination, disposing of it in the designated cytotoxic waste container.[6] Wash
hands thoroughly after removing all PPE.[5]

Disposal Plan: Managing Cytotoxic Waste

All materials that have come into contact with Probimane must be treated as hazardous
cytotoxic waste.[7] Improper disposal can lead to environmental contamination and is strictly
prohibited.
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Waste Type Disposal Container Procedure

Includes used PPE (gloves,
i ) ) gowns), contaminated lab
Solid Waste Yellow Cytotoxic Waste Bin _ _
supplies (e.g., weigh boats,

plastic-backed liners, wipes).

Collect all liquid waste
containing Probimane. Do not
o ) pour down the drain.[8] The
Liquid Waste Labeled, Leak-Proof Container )
container must be clearly
labeled as "Cytotoxic Waste"

with the contents listed.

Includes needles, syringes,
) and any other contaminated

Sharps Waste Purple Sharps Container ]
sharp objects. Do not recap

needles.[5]

All waste containers must be sealed when three-quarters full and disposed of through the
institution's environmental health and safety (EHS) office for professional incineration.[7][9]

Visual Workflow for Safe Handling of Probimane
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Diagram: Safe Handling Workflow for Probimane

Click to download full resolution via product page

Caption: Workflow for the safe handling of Probimane from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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